Cas no 119968-15-9 (1,2-Propanediol,3-(3,5-dimethoxyphenyl)- (9CI))

• Product Name: 1,2-Propanediol,3-(3,5-dimethoxyphenyl)- (9CI)
• CAS No: 119968-15-9
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• CID: 154718
• Update Time: 2024-03-01

1,2-Propanediol,3-(3,5-dimethoxyphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(3,5-dimethoxyphenyl)- (9CI)
• Todadiol
• 1,2-Propanediol, 3-(3,5-dimethoxyphenyl)- (9CI)

• Inchi： 1S/C11H16O4/c1-14-10-4-8(3-9(13)7-12)5-11(6-10)15-2/h4-6,9,12-13H,3,7H2,1-2H3
• InChI Key： UDNDBGLOZBTVPI-UHFFFAOYSA-N
• SMILES： C(O)C(O)CC1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 393.2±37.0 °C(Predicted)
• PSA: 52.54
• pka: 14.07±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes